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Compound of Interest

Compound Name:
2-Bromo-4-methoxyphenylacetic

acid

Cat. No.: B1276812 Get Quote

An In-depth Technical Guide on 2-Bromo-4-methoxyphenylacetic acid

This technical guide provides essential information on 2-Bromo-4-methoxyphenylacetic acid,

a compound relevant to researchers, scientists, and professionals in drug development. It is a

versatile building block in the synthesis of various bioactive molecules.[1]

Physicochemical Properties
The fundamental molecular properties of 2-Bromo-4-methoxyphenylacetic acid are

summarized below.

Property Value Source

Molecular Formula C9H9BrO3 [1][2][3][4]

Molecular Weight 245.07 g/mol [1][2]

CAS Number 66916-99-2 [1][2][3][4]

Appearance Cream or White Powder [1][4]

Melting Point 127-131 °C [1][2]
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Further identification and structural details are provided to ensure accurate application in

experimental settings.

Identifier Value

IUPAC Name 2-(2-bromo-4-methoxyphenyl)acetic acid

SMILES COc1ccc(CC(O)=O)c(Br)c1

InChI Key XQELSBAAFMYSMG-UHFFFAOYSA-N

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental properties.
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Caption: Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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